Cas no 2155875-68-4 (5-chloro-8-nitro-1,2,4triazolo1,5-apyridin-2-amine)
2155875-68-4 structure
Product Name:5-chloro-8-nitro-1,2,4triazolo1,5-apyridin-2-amine
CAS No:2155875-68-4
MF:C6H4ClN5O2
MW:213.581258773804
CID:5829179
PubChem ID:137332682
Update Time:2024-01-02
5-chloro-8-nitro-1,2,4triazolo1,5-apyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-8-nitro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
- [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 5-chloro-8-nitro-
- 2155875-68-4
- 5-chloro-8-nitro-1,2,4triazolo1,5-apyridin-2-amine
- EN300-1274702
- SY129564
- AKOS037630116
- MFCD31567129
- 2-Amino-5-chloro-8-nitro-[1,2,4]triazolo[1,5-a]pyridine
-
- Inchi: 1S/C6H4ClN5O2/c7-4-2-1-3(12(13)14)5-9-6(8)10-11(4)5/h1-2H,(H2,8,10)
- InChI Key: NEAVCNLGQAMHGY-UHFFFAOYSA-N
- SMILES: C12=NC(N)=NN1C(Cl)=CC=C2[N+]([O-])=O
Computed Properties
- Exact Mass: 213.0053521g/mol
- Monoisotopic Mass: 213.0053521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Density: 2.05±0.1 g/cm3(Predicted)
- pka: 1.59±0.30(Predicted)
5-chloro-8-nitro-1,2,4triazolo1,5-apyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1274702-0.05g |
5-chloro-8-nitro-[1,2,4]triazolo[1,5-a]pyridin-2-amine |
2155875-68-4 | 0.05g |
$732.0 | 2023-06-08 | ||
| Enamine | EN300-1274702-0.1g |
5-chloro-8-nitro-[1,2,4]triazolo[1,5-a]pyridin-2-amine |
2155875-68-4 | 0.1g |
$767.0 | 2023-06-08 | ||
| Enamine | EN300-1274702-0.25g |
5-chloro-8-nitro-[1,2,4]triazolo[1,5-a]pyridin-2-amine |
2155875-68-4 | 0.25g |
$801.0 | 2023-06-08 | ||
| Enamine | EN300-1274702-0.5g |
5-chloro-8-nitro-[1,2,4]triazolo[1,5-a]pyridin-2-amine |
2155875-68-4 | 0.5g |
$836.0 | 2023-06-08 | ||
| Enamine | EN300-1274702-1.0g |
5-chloro-8-nitro-[1,2,4]triazolo[1,5-a]pyridin-2-amine |
2155875-68-4 | 1g |
$871.0 | 2023-06-08 | ||
| Enamine | EN300-1274702-2.5g |
5-chloro-8-nitro-[1,2,4]triazolo[1,5-a]pyridin-2-amine |
2155875-68-4 | 2.5g |
$1707.0 | 2023-06-08 | ||
| Enamine | EN300-1274702-5.0g |
5-chloro-8-nitro-[1,2,4]triazolo[1,5-a]pyridin-2-amine |
2155875-68-4 | 5g |
$2525.0 | 2023-06-08 | ||
| Enamine | EN300-1274702-10.0g |
5-chloro-8-nitro-[1,2,4]triazolo[1,5-a]pyridin-2-amine |
2155875-68-4 | 10g |
$3746.0 | 2023-06-08 | ||
| Enamine | EN300-1274702-50mg |
5-chloro-8-nitro-[1,2,4]triazolo[1,5-a]pyridin-2-amine |
2155875-68-4 | 50mg |
$732.0 | 2023-10-01 | ||
| Enamine | EN300-1274702-100mg |
5-chloro-8-nitro-[1,2,4]triazolo[1,5-a]pyridin-2-amine |
2155875-68-4 | 100mg |
$767.0 | 2023-10-01 |
5-chloro-8-nitro-1,2,4triazolo1,5-apyridin-2-amine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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